Cas no 289-70-3 (4H-Thiopyran)

• Product Name: 4H-Thiopyran
• CAS No: 289-70-3
• MF: C₅H₆S
• MW: 98.1661400794983
• CID: 287128
• PubChem ID: 136136
• Update Time: 2025-04-19

4H-Thiopyran Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran
• DTXSID30183097
• 289-70-3

• Inchi： 1S/C5H6S/c1-2-4-6-5-3-1/h2-5H,1H2
• InChI Key： STBGWNRZMPCVTG-UHFFFAOYSA-N
• SMILES： S1C=CCC=C1

Computed Properties

• Exact Mass: 98.01908
• Monoisotopic Mass: 98.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 71.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 154.8°C at 760 mmHg
• Flash Point: 45°C
• Refractive Index: 1.571
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans